1-(2-(Phenanthren-9-yl)phenyl)propan-2-one

Specification

• CAS No.: 1013933-56-6
• Molecular Formula: C23H18O
• Molecular Weight: 310.396
• IUPAC Name: 1-(2-phenanthren-9-ylphenyl)propan-2-one
• Standard InChI: InChI=1S/C23H18O/c1-16(24)14-17-8-2-5-11-20(17)23-15-18-9-3-4-10-19(18)21-12-6-7-13-22(21)23/h2-13,15H,14H2,1H3
• Standard InChI Key: RPVQGHQWVSHLPY-UHFFFAOYSA-N
• SMILES: CC(=O)CC1=CC=CC=C1C2=CC3=CC=CC=C3C4=CC=CC=C42

Introduction

1-(2-(Phenanthren-9-yl)phenyl)propan-2-one is a synthetic organic compound with a molecular formula of C23H18O and a molecular weight of 310.39 g/mol. It is recognized as a metabolite of Dibenzo[def,p]chrysene, a polycyclic aromatic hydrocarbon (PAH) commonly found in hot mix asphalt. This compound is of interest in environmental testing and research due to its association with PAHs, which are known environmental pollutants.

Synthesis

The synthesis of 1-(2-(Phenanthren-9-yl)phenyl)propan-2-one involves a two-stage process using Suzuki coupling reactions. The first stage involves reacting 1-(2-bromophenyl)propane-2-one with tetrakis(triphenylphosphine)palladium(0) in 1,2-dimethoxyethane under inert conditions for approximately 20 minutes. The second stage involves the reaction of the intermediate with 9-phenanthrenylboronic acid in a mixture of 1,2-dimethoxyethane and ethanol under reflux conditions for 8 hours.

Applications and Research

1-(2-(Phenanthren-9-yl)phenyl)propan-2-one is used as a reference standard in environmental testing, particularly for analyzing PAH metabolites. Its deuterated form, 1-(2-(Phenanthren-9-yl)phenyl)propan-2-one-d9, is utilized in research involving stable isotope labeling, which is crucial for tracing metabolic pathways and studying environmental pollutants.

Application	Description
Environmental Testing	Used as a reference standard for analyzing PAH metabolites.
Stable Isotope Labeling	Utilized in research involving metabolic pathways and environmental pollutant studies.

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